(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride
Overview
Description
(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride is a chemical compound that belongs to the class of piperidine carboxylic acids. This compound has a wide range of scientific research applications, including its use in the synthesis of various drugs and as a reagent in organic chemistry.
Mechanism Of Action
The mechanism of action of (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride is not well understood. However, it is believed to act as a competitive inhibitor of certain enzymes, including histamine H1 receptors and serotonin receptors. It may also modulate the activity of certain neurotransmitters, including dopamine and norepinephrine.
Biochemical and physiological effects:
(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride has a wide range of biochemical and physiological effects. It has been shown to have antihistaminic, antipsychotic, and antidepressant effects. It has also been shown to modulate the activity of certain neurotransmitters, including dopamine and norepinephrine.
Advantages And Limitations For Lab Experiments
The advantages of using (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride in lab experiments include its wide range of scientific research applications and its availability. However, its limitations include its potential toxicity and the need for careful handling.
Future Directions
There are many future directions for research on (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride. These include further studies on its mechanism of action, its potential use as a therapeutic agent, and its potential use as a building block in the synthesis of novel drugs. Additionally, research can be conducted on the development of new and improved synthesis methods for this compound.
Synthesis Methods
The synthesis of (2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride involves the reaction of 2,6-dimethylpiperidine-4-carboxylic acid with hydrochloric acid. The reaction is carried out under reflux conditions in the presence of a suitable solvent. The product is obtained in the form of white crystals, which are purified by recrystallization.
Scientific Research Applications
(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride has a wide range of scientific research applications. It is used as a reagent in organic chemistry for the synthesis of various drugs, including antihistamines, antipsychotics, and antidepressants. It is also used as a building block in the synthesis of various natural products, including alkaloids and steroids.
properties
IUPAC Name |
(2S,6R)-2,6-dimethylpiperidine-4-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-5-3-7(8(10)11)4-6(2)9-5;/h5-7,9H,3-4H2,1-2H3,(H,10,11);1H/t5-,6+,7?; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDFWKHGECKXNKR-VPEOJXMDSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC(N1)C)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC(C[C@@H](N1)C)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride | |
CAS RN |
2094020-19-4 |
Source
|
| Record name | rac-(2R,4r,6S)-2,6-dimethylpiperidine-4-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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